Caerin 21
Description
Caerin 1.1 and 1.9 are host-defense peptides (HDPs) isolated from the skin secretions of Australian tree frogs (Litoria spp.). These peptides exhibit broad-spectrum antimicrobial and antitumor activities, making them promising candidates for therapeutic development. Structurally, they are amphipathic α-helical peptides with a characteristic "helix-bend-helix" motif, critical for membrane interaction and biological activity . Caerin 1.1 (GLFSVLGSVAKHVLPHVVPVIAEHL-NH₂) and Caerin 1.9 (GLFGVLGSVAKHVLPHVVPVIAEKL-NH₂) differ by two residues (Val5 and Ala10 in 1.1 vs. Gly5 and Val10 in 1.9), influencing their functional specificity .
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
LVSSIGRALGGLLADVVKSKGQPA |
Origin of Product |
United States |
Comparison with Similar Compounds
Efficacy Against Resistant Pathogens
Caerin 1.9 demonstrates potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and Acinetobacter baumannii, with MIC values ranging from 3.75–15 µg/mL, outperforming polymyxin B in some cases . Caerin 1.1 shows comparable efficacy (MIC: 7.5–30 µg/mL) but requires higher concentrations for MRSA inhibition . Both peptides avoid inducing bacterial resistance even after 30 exposure cycles, unlike conventional antibiotics like tazobactam .
Synergistic Effects
Combining Caerin 1.1 and 1.9 enhances antimicrobial and antitumor effects. For example:
- Fractional Inhibitory Concentration Index (FICI) : Average FICI = 0.4047 (values <0.5 indicate synergy) against HeLa cells .
- In Vivo Synergy : Topical gels combining both peptides reduced MRSA load by >90% in murine skin infection models .
Anticancer Mechanisms and Selectivity
Cellular Uptake and Membrane Interaction
Caerin 1.1 and 1.9 rapidly internalize into cancer cells (e.g., HeLa) within 5 minutes, localizing near nuclei. Caerin 1.9 exhibits stronger membrane binding, leading to faster nuclear accumulation and enhanced cytotoxicity . At 3.9–5.8 nM, Caerin 1.9 inhibits HeLa proliferation more effectively than 1.1 (p<0.001), with dose-dependent activity .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
